Cas no 35406-93-0 (3-({(E)-[2-(4-methylpiperazin-1-yl)-5-nitrophenyl]methylidene}amino)-1,3-oxazolidin-2-one hydrochloride (1:1))

• Product Name: 3-({(E)-[2-(4-methylpiperazin-1-yl)-5-nitrophenyl]methylidene}amino)-1,3-oxazolidin-2-one hydrochloride (1:1)
• CAS No: 35406-93-0
• MF: C₁₅H₂₀ClN₅O₄
• MW: 369.803401947021
• CID: 1470072
• PubChem ID: 9578622
• Update Time: 2025-04-20

3-({(E)-[2-(4-methylpiperazin-1-yl)-5-nitrophenyl]methylidene}amino)-1,3-oxazolidin-2-one hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-({(E)-[2-(4-methylpiperazin-1-yl)-5-nitrophenyl]methylidene}amino)-1,3-oxazolidin-2-one hydrochloride (1:1)
• LogP
• 3-[(E)-[2-(4-methylpiperazin-1-yl)-5-nitrophenyl]methylideneamino]-1,3-oxazolidin-2-one,hydrochloride
• 3-(((2-(4-Methyl-1-piperazinyl)-5-nitrophenyl)methylene)amino)-2-oxazolidinone HCl hydrate
• 2-Oxazolidinone, 3-(((2-(4-methyl-1-piperazinyl)-5-nitrophenyl)methylene)amino)-, hydrochloride, hydrate (2:2:1)
• 35406-93-0

• Inchi： 1S/C15H19N5O4.ClH/c1-17-4-6-18(7-5-17)14-3-2-13(20(22)23)10-12(14)11-16-19-8-9-24-15(19)21;/h2-3,10-11H,4-9H2,1H3;1H/b16-11+;
• InChI Key： CDWXLESLMMDWHC-YFMOEUEHSA-N
• SMILES： Cl.O1C(N(CC1)/N=C/C1=CC(=CC=C1N1CCN(C)CC1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 369.1206
• Monoisotopic Mass: 369.1203818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 501
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.2Ų

Experimental Properties

• PSA: 91.52